Cas no 2171680-01-4 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid
• CAS No: 2171680-01-4
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5993116
• PubChem ID: 165536354
• Update Time: 2025-07-23

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid
• EN300-1473100
• 2171680-01-4
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hex-4-ynoic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-14-25(27(32)33)29-26(31)16-18-9-8-15-24(18)30-28(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-25H,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： VXOCXZVGXBKCSL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NC(C(=O)O)CC#CC)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic Acid (CAS No. 2171680-01-4)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171680-01-4, represents a convergence of advanced synthetic methodologies and innovative molecular design, making it a subject of intense research interest. Its unique structural features, characterized by a hexynoic acid backbone and a complex amino-cyclopentylacetamide moiety, position it as a potential candidate for various therapeutic applications.

The molecular architecture of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and solubility of the compound, facilitating its use in medicinal chemistry applications. Additionally, the cyclopentylacetamide segment introduces rigidity to the molecule, which can be crucial for binding interactions with biological targets. The hexynoic acid moiety, with its terminal alkyne functionality, offers opportunities for further chemical modifications and derivatization, enabling the development of novel analogs with tailored properties.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid has been explored as a potential tool in this context. Its ability to interact with specific protein targets suggests that it could be used to develop inhibitors or modulators for various diseases, including cancer and inflammatory disorders. Preliminary studies have indicated that this compound exhibits promising binding affinities to certain enzymes and receptors, making it a valuable scaffold for further pharmacological investigation.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as cross-coupling reactions, cyclization processes, and protection-deprotection strategies. These methodologies highlight the compound's complexity and the expertise required to produce it in high yield and purity. The synthetic route also underscores the importance of innovative approaches in medicinal chemistry, where the ability to construct complex molecules is essential for drug discovery.

The biological activity of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-ynoic acid has been evaluated through various in vitro assays. These studies have revealed that the compound exhibits inhibitory effects on certain kinases and other enzymes implicated in disease pathogenesis. For instance, early research has suggested that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are known to play a critical role in cell cycle regulation. Such findings are particularly relevant given the success of kinase inhibitors in treating cancers and other chronic diseases.

In addition to its potential as an enzyme inhibitor, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-4-yonoic acid has also been investigated for its ability to modulate immune responses. The cyclopentylacetamide moiety is known to interact with immune receptors, suggesting that this compound could be developed into an immunomodulatory agent. Such applications are particularly promising in the context of autoimmune diseases and chronic inflammation, where precise control over immune responses is essential for effective treatment.

The development of novel drug candidates often involves structural optimization to enhance potency, selectivity, and pharmacokinetic properties. In this regard, 2-{2- 2- ({(9H-fluoren- 9- ylmethoxycarbonyl} amino) cyclopentylacetamido} hex- 4- ynoic acid serves as an excellent starting point for derivative design. By modifying various functional groups within its structure, researchers can generate libraries of compounds with diverse biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for their efficacy against specific targets.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-{2- 2- ({(9H-fluoren- 9- ylmethoxycarbonyl} amino) cyclopentylacetamido} hex- 4- ynoic acid and its biological targets. These tools have enabled researchers to predict binding modes and optimize molecular structures before conducting costly experimental trials. Such advancements have accelerated the drug discovery process significantly, allowing for more targeted and efficient development of new therapeutics.

The future prospects for 2-{2- 2- ({(9H-fluoren- 9- ylmethoxycarbonyl} amino) cyclopentylacetamido} hex- 4- ynoic acid are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Additionally, efforts are underway to develop more efficient synthetic routes that will reduce production costs and improve scalability.